Cas no 1181626-99-2 (2-(3,4-Dichlorophenyl)-5-methylbenzoic acid)

• Product name: 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid
• CAS No: 1181626-99-2
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD11933805
• CID: 2622284
• PubChem ID: 39233186

2-(3,4-Dichlorophenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD11933805
• 2-(3,4-DICHLOROPHENYL)-5-METHYLBENZOIC ACID
• AKOS017565964
• DTXSID50653545
• 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid, 95%
• 1181626-99-2
• 3',4'-Dichloro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid

• MDL： MFCD11933805
• Inchi： InChI=1S/C14H10Cl2O2/c1-8-2-4-10(11(6-8)14(17)18)9-3-5-12(15)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key： MDSLEPOVMHWKNC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 280.0057849Da
• Monoisotopic Mass: 280.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid

Comprehensive Overview of 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid (CAS No. 1181626-99-2)

2-(3,4-Dichlorophenyl)-5-methylbenzoic acid (CAS No. 1181626-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its dichlorophenyl and methylbenzoic acid moieties, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for CAS 1181626-99-2 to explore its potential applications in drug development and crop protection formulations.

The molecular structure of 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid features a benzoic acid core substituted with a methyl group at the 5-position and a 3,4-dichlorophenyl group at the 2-position. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, aligning with the growing demand for sustainable chemistry solutions and green synthesis methodologies.

In the context of current trends, 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid is often discussed alongside topics like drug discovery, agrochemical innovation, and material science. Its potential as a building block for high-performance materials has also been explored, particularly in the development of advanced polymers and coatings. Users searching for CAS 1181626-99-2 suppliers or 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid synthesis are typically interested in its commercial availability and scalable production methods.

From a regulatory perspective, 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid is not classified as a hazardous substance under major global frameworks. However, proper handling and storage are recommended to ensure safety and maintain product integrity. The compound's stability under various conditions makes it a reliable choice for industrial and laboratory applications, further driving its popularity among chemists and researchers.

Looking ahead, the demand for 2-(3,4-Dichlorophenyl)-5-methylbenzoic acid is expected to rise, particularly in emerging fields such as precision agriculture and targeted drug delivery. Its versatility and compatibility with modern synthetic techniques position it as a key player in the next generation of chemical innovations. For those seeking detailed technical data or collaboration opportunities, this compound represents a promising area of exploration.